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Enprofylline-Probenecid Interaction FAQ

Q1: What is the clinical evidence for an interaction between enprofylline and probenecid?

Administration of probenecid significantly alters the pharmacokinetic profile of intravenously administered

enprofylline. The key changes observed in a controlled study are summarized in the table below. [1] [2]

Pharmacokinetic
Parameter

Enprofylline
Alone

Enprofylline +
Probenecid

Change

Total Body Clearance 21 L/h 9.8 L/h Decreased by 53%

Renal Clearance 17 L/h 8.0 L/h Decreased by 53%

Elimination Half-life 1.8 h 3.0 h Increased by 67%

Volume of Distribution
(Vss)

Not specified Not specified Decreased by
~25%

Q2: What is the mechanism behind this interaction?

The interaction is pharmacokinetic, specifically affecting the renal excretion of enprofylline. [3]
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Primary Elimination Pathway: Enprofylline is mainly eliminated by the kidneys through active

tubular secretion. [1] [2]
Probenecid's Action: Probenecid is a known inhibitor of organic anion transporters (OATs) in the

proximal tubule of the kidney. By blocking these transporters, probenecid inhibits the active secretion
of enprofylline into the urine. [1]

Mechanism Conclusion: The observed reduction in renal clearance confirms that active tubular
secretion accounts for a large portion of enprofylline's total elimination, and this pathway is

susceptible to inhibition by probenecid. [1] [2]
Other Mechanisms: The study found that plasma protein binding of enprofylline was not altered by

probenecid, ruling out this potential mechanism. The decrease in the volume of distribution suggests
probenecid may have restricted the distribution of enprofylline into tissues. [1] [2]

Q3: What is the experimental protocol for studying this interaction?

The following methodology is adapted from the pivotal clinical study. [1] [2]

Study Design: A single-dose, crossover study in healthy subjects.
Subjects: 6 normal human subjects.

Dosing Regimen:
Test Arm: Oral pretreatment with 1 g of probenecid, followed by an intravenous dose of

enprofylline (1 mg/kg).
Control Arm: Intravenous dose of enprofylline (1 mg/kg) without probenecid.

Data Collection: Serial blood and urine samples are collected over a period of at least 10 hours
(covering approximately 3-5 half-lives of enprofylline).

Bioanalysis: Plasma and urine concentrations of enprofylline are determined using a validated
analytical method (e.g., high-performance liquid chromatography - HPLC).

Pharmacokinetic Analysis: Non-compartmental analysis is performed to calculate key parameters
like clearance, half-life, and volume of distribution.

Q4: How does this interaction compare to other xanthines?

Enprofylline is not unique in this regard. Other xanthines eliminated by renal tubular secretion, such as

diprophylline, also show similar interactions with probenecid. [3] This highlights a class-effect interaction

for xanthines that rely heavily on active renal secretion.

Pathway Diagram: Renal Secretion Inhibition
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The following diagram illustrates the mechanistic pathway of the drug-drug interaction in the kidney's

proximal tubule cell.

Kidney Nephron

Blood

Proximal Tubule Cell

Blood Flow

Organic Anion Transporter (OAT)

Urine

Enprofylline

Transport

Enprofylline

Secretion

Probenecid

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Effects of Probenecid on Enprofylline Kinetics in Man [pubmed.ncbi.nlm.nih.gov]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s527190?utm_src=pdf-body-img
https://www.smolecule.com/products/s527190?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/3709650/
https://www.smolecule.com/products/s527190?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


2. Effects of probenecid on enprofylline kinetics in man [link.springer.com]

3. Enprofylline - an overview [sciencedirect.com]

To cite this document: Smolecule. [Enprofylline drug interactions probenecid clearance]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b527190#enprofylline-drug-

interactions-probenecid-clearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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